molecular formula C6H2BrCl2N3 B1383146 6-Bromo-2,4-dichloropyrrolo[2,1-f][1,2,4]triazine CAS No. 1160995-23-2

6-Bromo-2,4-dichloropyrrolo[2,1-f][1,2,4]triazine

Cat. No. B1383146
M. Wt: 266.91 g/mol
InChI Key: NRVGOQKEQWXMOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“6-Bromo-2,4-dichloropyrrolo[2,1-f][1,2,4]triazine” is a chemical compound with the molecular formula C6H2BrCl2N3 . It has a molecular weight of 266.91 .


Molecular Structure Analysis

The InChI code for “6-Bromo-2,4-dichloropyrrolo[2,1-f][1,2,4]triazine” is 1S/C6H2BrCl2N3/c7-3-1-4-5(8)10-6(9)11-12(4)2-3/h1-2H .


Physical And Chemical Properties Analysis

“6-Bromo-2,4-dichloropyrrolo[2,1-f][1,2,4]triazine” is a solid compound . It should be stored in an inert atmosphere, under -20°C .

Scientific Research Applications

Field

Medicinal Chemistry, Oncology

Application

Pyrrolo[2,1-f][1,2,4]triazine is a fused heterocycle that is part of several kinase inhibitors and nucleoside drugs, which are used in targeted cancer therapy . Targeted therapy refers to targeting only specific proteins or enzymes that are dysregulated in cancer rather than killing all rapidly dividing cells .

Method

The compounds are used as kinase inhibitors in targeted therapy. As of March 2021, the FDA has approved 65 small molecule protein kinase inhibitors, most of them for cancer therapy .

Results

Kinase inhibition has been one of the most successful approaches in targeted therapy . Compounds 4 and 5 displayed potent cellular activity and VEGFR-2 inhibition .

Antiviral Drug

Field

Medicinal Chemistry, Virology

Application

Pyrrolo[2,1-f][1,2,4]triazine is an active structural motif of the antiviral drug Remdesivir . Remdesivir has been recognized against a wide array of RNA viruses, including SARS/MERS-CoV, and has shown encouraging results in the treatment of COVID-19 .

Method

Remdesivir, containing Pyrrolo[2,1-f][1,2,4]triazine as an active moiety, has been used for the emergency treatment of people having severe symptoms of COVID-19 .

Results

Remdesivir has shown encouraging results in the treatment of COVID-19 .

EGFR Inhibitor

Field

Medicinal Chemistry, Oncology

Application

Pyrrolo[2,1-f][1,2,4]triazine is a part of several drugs that inhibit the Epidermal Growth Factor Receptor (EGFR), slowing cellular proliferation of the human colon tumor cell line .

Method

The compounds are used as EGFR inhibitors in targeted therapy .

Results

EGFR inhibition has shown promising results in slowing the growth of certain types of cancer .

Anaplastic Lymphoma Kinase (ALK) Inhibitor

Field

Medicinal Chemistry, Oncology

Application

Pyrrolo[2,1-f][1,2,4]triazine is an active structural motif of drugs that inhibit Anaplastic Lymphoma Kinase (ALK), a protein that can become dysregulated in certain types of cancer .

Method

The compounds are used as ALK inhibitors in targeted therapy .

Results

ALK inhibition has shown promising results in the treatment of certain types of cancer .

VEGFR-2 Inhibitor

Field

Medicinal Chemistry, Oncology

Application

Pyrrolo[2,1-f][1,2,4]triazine is a part of several drugs that inhibit Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), which plays a key role in tumor angiogenesis .

Method

The compounds are used as VEGFR-2 inhibitors in targeted therapy .

Results

VEGFR-2 inhibition has shown promising results in slowing the growth of certain types of cancer .

IGF-1R and IR Kinase Inhibitor

Field

Medicinal Chemistry, Oncology

Application

Pyrrolo[2,1-f][1,2,4]triazine is an active structural motif of drugs that inhibit Insulin-like Growth Factor 1 Receptor (IGF-1R) and Insulin Receptor (IR) kinases, proteins that can become dysregulated in certain types of cancer .

Method

The compounds are used as IGF-1R and IR kinase inhibitors in targeted therapy .

Results

IGF-1R and IR kinase inhibition has shown promising results in the treatment of certain types of cancer .

Safety And Hazards

The compound has been classified under GHS07 and has the signal word "Warning" . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements are P261 and P305+P351+P338 .

properties

IUPAC Name

6-bromo-2,4-dichloropyrrolo[2,1-f][1,2,4]triazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H2BrCl2N3/c7-3-1-4-5(8)10-6(9)11-12(4)2-3/h1-2H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NRVGOQKEQWXMOO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C2C(=NC(=NN2C=C1Br)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H2BrCl2N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID401233616
Record name 6-Bromo-2,4-dichloropyrrolo[2,1-f][1,2,4]triazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401233616
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

266.91 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Bromo-2,4-dichloropyrrolo[2,1-f][1,2,4]triazine

CAS RN

1160995-23-2
Record name 6-Bromo-2,4-dichloropyrrolo[2,1-f][1,2,4]triazine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1160995-23-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 6-Bromo-2,4-dichloropyrrolo[2,1-f][1,2,4]triazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401233616
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 6-Bromo-2,4-dichloropyrrolo[2,1-f][1,2,4]triazine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
6-Bromo-2,4-dichloropyrrolo[2,1-f][1,2,4]triazine
Reactant of Route 2
6-Bromo-2,4-dichloropyrrolo[2,1-f][1,2,4]triazine
Reactant of Route 3
6-Bromo-2,4-dichloropyrrolo[2,1-f][1,2,4]triazine
Reactant of Route 4
6-Bromo-2,4-dichloropyrrolo[2,1-f][1,2,4]triazine
Reactant of Route 5
6-Bromo-2,4-dichloropyrrolo[2,1-f][1,2,4]triazine
Reactant of Route 6
6-Bromo-2,4-dichloropyrrolo[2,1-f][1,2,4]triazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.